Cas no 887695-55-8 (9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 887695-55-8
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 5362163
• Update Time: 2025-07-09

9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C18H21N5O3/c1-11-6-7-13(26-4)12(10-11)22-8-5-9-23-14-15(19-17(22)23)20(2)18(25)21(3)16(14)24/h6-7,10H,5,8-9H2,1-4H3
• InChI Key： NAOITPQZCPRZAX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3C([H])=C(C([H])([H])[H])C([H])=C([H])C=3OC([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 887695-55-8)

9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 887695-55-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidopurines and exhibits unique structural and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione is characterized by a fused pyrimido-purine ring system substituted with a 2-methoxy-5-methylphenyl group and two methyl groups. The presence of these functional groups imparts specific pharmacological activities and enhances the compound's potential as a drug candidate.

Recent studies have focused on the biological activities of this compound. One notable area of research is its potential as an anticancer agent. In vitro and in vivo studies have demonstrated that 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione exhibits significant antiproliferative effects against various cancer cell lines. These effects are attributed to its ability to inhibit key enzymes involved in DNA replication and repair processes.

In addition to its anticancer properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it may be useful in the management of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 9-(2-methoxy-5-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2，4-dione have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has favorable absorption and distribution profiles. The compound is rapidly absorbed following oral administration and achieves therapeutic concentrations in target tissues. Furthermore, it exhibits low toxicity and good safety margins in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-(2-methoxy-5-methylphenyl)-1，3-dimethyl-1， H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H-pyrimido[1， 2-g] purine - 2， 4 - dione in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthetic route for producing 9-(2-methoxy-5-methylphenyl)-1， 3 - dimethyl - 1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H - pyrimido [1 ， 2 - g] purine - 2 ， 4 - dione has been optimized to ensure high yields and purity. The process involves several steps including the formation of the pyrimidopurine core through condensation reactions followed by functional group modifications to introduce the desired substituents. This synthetic strategy allows for scalable production suitable for commercialization.

In conclusion,9-(2-methoxy-5-methylphenyl)-1，3-dimethyl-1， H ， 2 H ， 3 H ， 4 H ， 6 H ， 7 H ， 8 H ， 9 H - pyrimido [1 ， 2 - g] purine - 2 ， 4 - dione (CAS No .887695 -55 -8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.